Cas no 402855-01-0 (N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine)

N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine Chemical and Physical Properties
Names and Identifiers
-
- N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)quinazoline-4,6-diamine
- N4-(3-chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-4,6-Quinazolinediamine
- N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine
- N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)quizoline-4,6-diamine
- 6-Amino-4-[(3-chloro-4-fluorophenyl)amino]-7-(2-methoxyethoxy)quinazoline
- AK103651
- ANW-64606
- CTK8C0388
- KB-258554
- N4-(3-chloro-4-fluorophenyl)-7-(2-methoxyethoxy)quinazoline-4
- N4-(3-chloro-4-fluoro-phenyl)-7-(2-methoxyethoxy)quinazoline-4,6-diamine
- SureCN6994526
- N4-(3-chloro-4-fluorophenyl)-7-(2-methoxy) ethoxyquinazoline-4,6-diamine
- F14403
- DTXSID50596100
- A873390
- DB-069986
- N~4~-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)quinazoline-4,6-diamine
- 4-N-(3-chloro-4-fluorophenyl)-7-(2-methoxyethoxy)quinazoline-4,6-diamine
- AKOS016006244
- HALPWNIUJMVGGY-UHFFFAOYSA-N
- N4-(3-chloro-4-fluorophenyl)-7-(2-methoxy)ethoxyquinazoline-4,6-diamine
- BCP30308
- SCHEMBL6994526
- 402855-01-0
-
- MDL: MFCD18072415
- Inchi: InChI=1S/C17H16ClFN4O2/c1-24-4-5-25-16-8-15-11(7-14(16)20)17(22-9-21-15)23-10-2-3-13(19)12(18)6-10/h2-3,6-9H,4-5,20H2,1H3,(H,21,22,23)
- InChI Key: HALPWNIUJMVGGY-UHFFFAOYSA-N
- SMILES: COCCOC1=C(C=C2C(=C1)N=CN=C2NC3=CC(=C(C=C3)F)Cl)N
Computed Properties
- Exact Mass: 362.0945816g/mol
- Monoisotopic Mass: 362.0945816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 82.3Ų
N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | JR0021-5g |
N4-(3-chloro-4-fluorophenyl)-7-(2-methoxyethoxy)quinazoline-4,6-diamine |
402855-01-0 | 95% | 5g |
$978 | 2023-09-07 | |
Chemenu | CM142149-5g |
N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine |
402855-01-0 | 95% | 5g |
$884 | 2021-08-05 | |
Chemenu | CM142149-1g |
N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine |
402855-01-0 | 95% | 1g |
$439 | 2021-08-05 | |
Alichem | A189011270-25g |
N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)quinazoline-4,6-diamine |
402855-01-0 | 95% | 25g |
$3551.00 | 2023-09-02 | |
Chemenu | CM142149-1g |
N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine |
402855-01-0 | 95% | 1g |
$*** | 2023-05-30 | |
TRC | N074430-100mg |
N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine |
402855-01-0 | 100mg |
$ 850.00 | 2022-06-03 | ||
Alichem | A189011270-500g |
N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)quinazoline-4,6-diamine |
402855-01-0 | 95% | 500g |
$15758.40 | 2023-09-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626946-10g |
N4-(3-chloro-4-fluorophenyl)-7-(2-methoxyethoxy)quinazoline-4,6-diamine |
402855-01-0 | 98% | 10g |
¥24509.00 | 2024-05-15 | |
eNovation Chemicals LLC | Y0999000-5g |
N4-(3-chloro-4-fluorophenyl)-7-(2-methoxyethoxy)quinazoline-4,6-diamine |
402855-01-0 | 95% | 5g |
$1300 | 2025-02-21 | |
eNovation Chemicals LLC | Y0999000-5g |
N4-(3-chloro-4-fluorophenyl)-7-(2-methoxyethoxy)quinazoline-4,6-diamine |
402855-01-0 | 95% | 5g |
$1300 | 2024-08-02 |
N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine Related Literature
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Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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Menghuan Tang,Peng Zhang,Jiahui Liu,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 17050-17057
Additional information on N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine
Comprehensive Overview of N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine (CAS No. 402855-01-0)
N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine, with the CAS number 402855-01-0, is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinazoline family, known for its diverse biological activities, including kinase inhibition and potential therapeutic applications. The presence of a 3-chloro-4-fluorophenyl moiety and a 2-methoxyethoxy side chain enhances its molecular interactions, making it a subject of interest in drug discovery and development.
Recent studies highlight the growing demand for quinazoline-based compounds in targeting specific cellular pathways. Researchers are particularly intrigued by the compound's potential role in modulating protein kinases, which are critical in signal transduction and cellular regulation. The CAS 402855-01-0 compound's unique structure allows it to bind selectively to kinase domains, offering a promising avenue for treating various conditions. This aligns with current trends in precision medicine, where tailored molecular interventions are prioritized.
In the context of AI-driven drug discovery, N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine has been explored using computational models to predict its binding affinities and pharmacokinetic properties. Such approaches accelerate the identification of lead compounds, reducing the time and cost associated with traditional screening methods. The integration of machine learning and molecular docking simulations has further validated its potential as a candidate for further preclinical studies.
Another area of interest is the compound's solubility and bioavailability, attributed to the 2-methoxyethoxy substituent. This feature is crucial for oral administration, a key consideration in modern drug formulation. Pharmaceutical scientists are actively investigating ways to optimize its delivery systems, ensuring maximum efficacy while minimizing side effects. Such efforts are part of broader initiatives to enhance drug delivery technologies and improve patient outcomes.
From a synthetic chemistry perspective, the preparation of CAS 402855-01-0 involves multi-step organic reactions, including nucleophilic aromatic substitution and etherification. Researchers have documented various synthetic routes, each with its advantages in terms of yield and purity. These methodologies are often shared in open-access journals, fostering collaboration and innovation in the scientific community. The compound's synthesis is also a topic of interest in academic settings, where it serves as a case study for advanced organic chemistry techniques.
Environmental and safety considerations are equally important when working with N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine. While it is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. Regulatory guidelines emphasize the need for risk assessments and protective measures during laboratory use. These practices align with global standards for chemical management and sustainability.
In summary, N4-(3-Chloro-4-fluorophenyl)-7-(2-methoxyethoxy)-quinazoline-4,6-diamine (CAS 402855-01-0) represents a compelling example of how quinazoline derivatives continue to drive innovation in medicinal chemistry. Its structural features, combined with advancements in computational and synthetic methodologies, position it as a valuable tool for researchers. As the scientific community explores new frontiers in drug development, this compound is likely to remain a focal point of interdisciplinary studies.
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